N-{3-[(cyclopropylcarbonyl)amino]-2-methylphenyl}cyclopropanecarboxamide

• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol
• IUPAC Name: N-[3-(cyclopropanecarbonylamino)-2-methylphenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C15H18N2O2/c1-9-12(16-14(18)10-5-6-10)3-2-4-13(9)17-15(19)11-7-8-11/h2-4,10-11H,5-8H2,1H3,(H,16,18)(H,17,19)
• InChI Key: DSKJNEAANLQLFO-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1NC(=O)C2CC2)NC(=O)C3CC3

Description

N-{3-[(cyclopropylcarbonyl)amino]-2-methylphenyl}cyclopropanecarboxamide, commonly known as CPPC, is a small molecule that has gained attention in the scientific community due to its potential use in drug development. CPPC is a cyclopropane-based compound that has shown promising results in various studies, making it a subject of interest for researchers.

Mechanism of Action

CPPC works by inhibiting the activity of a protein called heat shock protein 90 (HSP90). HSP90 is involved in the folding and stabilization of many proteins, including those that are involved in cancer cell growth and survival. By inhibiting the activity of HSP90, CPPC can disrupt the function of these proteins, leading to the death of cancer cells.
Biochemical and Physiological Effects
CPPC has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, reduce inflammation, and prevent fibrosis. CPPC has also been shown to decrease the expression of genes involved in cancer cell growth and survival.

Advantages and Limitations for Lab Experiments

One advantage of CPPC is that it is a small molecule that can easily penetrate cell membranes, making it an effective inhibitor of HSP90. However, one limitation of CPPC is that it can be difficult to synthesize, which can limit its use in large-scale experiments.

Future Directions

There are many potential future directions for research on CPPC. One area of interest is the development of CPPC-based drugs for cancer therapy. Another area of interest is the use of CPPC in combination with other drugs to enhance their effectiveness. Additionally, further research is needed to fully understand the mechanism of action of CPPC and its potential use in other disease states.

Synthesis Methods

CPPC can be synthesized using a variety of methods, including the reaction of cyclopropanecarboxylic acid with N-(tert-butoxycarbonyl)-3-aminomethyl-2-methylbenzoic acid followed by deprotection and cyclization. Other methods include the reaction of cyclopropanecarboxylic acid with N-(tert-butoxycarbonyl)-3-aminomethyl-2-methylbenzamide followed by deprotection and cyclization.

Scientific Research Applications

CPPC has been extensively studied for its potential use in drug development. It has been shown to have anti-inflammatory, anti-cancer, and anti-fibrotic properties. CPPC has also been shown to inhibit the proliferation of cancer cells, making it a promising candidate for cancer therapy.